Cas no 476208-90-9 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-ethoxybenzamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-ethoxybenzamide
• CAS No: 476208-90-9
• Molecular Formula: C₁₆H₁₃ClN₂O₂S₂
• Molecular Weight: 364.869620084763
• CID: 6070402
• PubChem ID: 4296760

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-ethoxybenzamide Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-ethoxybenzamide
• Benzamide, N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-4-ethoxy-
• Oprea1_542595
• F0174-0163
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-ethoxybenzamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-ethoxybenzamide
• 476208-90-9
• AKOS024574760

• InChIKey： JTPQSSBAQXMZEC-UHFFFAOYSA-N
• Inchi： 1S/C16H13ClN2O2S2/c1-2-21-11-5-3-10(4-6-11)15(20)19-16-18-12(9-22-16)13-7-8-14(17)23-13/h3-9H,2H2,1H3,(H,18,19,20)
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 364.0106977g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 364.0106977g/mol
• Heavy Atom Count: 23
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• pka: 7.19±0.50(Predicted)
• Density: 1.412±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides